6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H11F3N4S
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 6-propan-2-yl-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H11F3N4S/c1-7(2)11-19-20-10(17-18-12(20)21-11)8-3-5-9(6-4-8)13(14,15)16/h3-7H,1-2H3
• InChI Key: HHBYLMFYCLUERN-UHFFFAOYSA-N
• SMILES: CC(C)C1=NN2C(=NN=C2S1)C3=CC=C(C=C3)C(F)(F)F

Description

6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as TFP, is a synthetic compound that belongs to the class of triazolothiadiazoles. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole binds to metal ions and forms a complex that can be detected by fluorescence. 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to induce apoptosis in cancer cells through the generation of reactive oxygen species.
Biochemical and Physiological Effects
6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in these cells. 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have antimicrobial properties and to be effective against a range of bacteria and fungi. Additionally, 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have neuroprotective effects and to be effective in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its fluorescent properties, which make it an excellent tool for the detection of metal ions. 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research. One potential application is in the development of new antimicrobial agents. 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to be effective against a range of bacteria and fungi, and further research could lead to the development of new drugs for the treatment of infectious diseases. Additionally, 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could be further studied for its potential use in photodynamic therapy for the treatment of cancer. Finally, 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole could be used as a tool for the detection of metal ions in environmental samples, which could have important implications for environmental monitoring and remediation.
Conclusion
In conclusion, 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has a range of potential applications in scientific research. It is primarily used as a fluorescent probe for the detection of metal ions and has also been studied for its potential use in the treatment of cancer, neurological disorders, and as an antimicrobial agent. While 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for use in lab experiments, its potential toxicity is a limitation that needs to be considered. Nonetheless, the future directions for the use of 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are promising and could lead to important advancements in a range of fields.

Synthesis Methods

6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized by the reaction of 4-(trifluoromethyl)aniline with isopropyl isothiocyanate and sodium azide. This reaction results in the formation of a triazole ring and a thiadiazole ring, which are fused together to form 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis of 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is widely used in scientific research due to its potential applications in various fields. It is primarily used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been used as a photosensitizer in photodynamic therapy for the treatment of cancer. Additionally, 6-Isopropyl-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use as an antimicrobial agent and as a potential drug for the treatment of neurological disorders.